Cas no 7787-82-8 (1-chloroethyltrichlorosilane)

• Product Name: 1-chloroethyltrichlorosilane
• CAS No: 7787-82-8
• MF: C₂H₄Cl₄Si
• MW: 197.950657844543
• CID: 983874
• PubChem ID: 97643
• Update Time: 2025-05-28

1-chloroethyltrichlorosilane Chemical and Physical Properties

Names and Identifiers

• 1-chloroethyltrichlorosilane
• 1-CHLOROETHYLTRICHLOROSILANE TECH
• 1-CHLOROETHYLTRICHLOROSILANE, tech-95
• trichloro(1-chloroethyl)silane
• chloroethyltrichlorosilane
• Silane,trichloro(1-chloroethyl)
• Trichlor-(1-chlor-aethyl)-silan
• trichloro-(1-chloro-ethyl)-silane
• .alpha.-Chloroethyltrichlorosilane
• Di-(1-Benzotriazolyl) Carbonate?
• EINECS 232-133-7
• NS00044284
• Silane, trichloro(1-chloroethyl)-
• (alpha-Chloroethyl)trichlorosilane
• NSC139827
• FT-0636599
• DTXSID50884433
• (1-chloroethyl)trichlorosilane
• (.alpha.-Chloroethyl)trichlorosilane
• NSC-139827
• NSC 139827
• SCHEMBL126333
• 7787-82-8
• AKOS006344678
• 1-CHLOROETHYLTRICHLOROSILANE, tech
• MFCD00018869
• DB-056263
• DTXCID901023874
• alpha-chloroethyltrichlorosilane

• MDL： MFCD00018869
• Inchi： 1S/C2H4Cl4Si/c1-2(3)7(4,5)6/h2H,1H3
• InChI Key： CAPIMQICDAJXSB-UHFFFAOYSA-N
• SMILES： ClC(C)[Si](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 195.88400
• Monoisotopic Mass: 195.883637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.393
• Boiling Point: 136 °C
• Flash Point: 15°C
• Refractive Index: 1.4560
• PSA: 0.00000
• LogP: 3.22810

1-chloroethyltrichlorosilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2986
• Hazard Category Code： 10-34
• Safety Instruction： S26; S36/37/39; S45
• TSCA：Yes
• Risk Phrases：R10; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1-chloroethyltrichlorosilane

Comprehensive Guide to 1-Chloroethyltrichlorosilane (CAS No. 7787-82-8): Properties, Applications, and Industry Insights

1-Chloroethyltrichlorosilane (CAS No. 7787-82-8) is a specialized organosilicon compound widely utilized in industrial and research applications. With the molecular formula C₂H₄Cl₄Si, this chemical is recognized for its unique reactivity, making it valuable in surface modification, polymer synthesis, and advanced material development. Its trichlorosilane group and chloroethyl substituent contribute to its versatility in organic synthesis and functional material design.

In recent years, the demand for silane coupling agents like 1-chloroethyltrichlorosilane has surged due to their role in enhancing adhesion between organic and inorganic materials. This aligns with trends in green chemistry and sustainable manufacturing, where efficient surface treatments reduce waste. Researchers frequently search for "1-chloroethyltrichlorosilane solubility" or "CAS 7787-82-8 safety data," reflecting practical concerns about handling and application protocols.

The compound’s hydrolytic sensitivity requires careful storage under inert atmospheres, a topic often queried in technical forums. When reacting with moisture, it forms silanol intermediates, which are pivotal in creating cross-linked networks for coatings or composites. This property is exploited in nanomaterial functionalization, answering frequent search queries like "how to functionalize nanoparticles with silanes."

Industrially, 1-chloroethyltrichlorosilane serves as a precursor for modified silicones with tailored thermal and mechanical properties. Its applications span water-repellent surfaces, adhesive promoters, and dielectric materials—key areas in electronics and construction. SEO-optimized terms such as "chlorosilane derivatives for waterproofing" or "7787-82-8 price trends" highlight commercial interest.

From a synthetic perspective, the compound’s electrophilic character enables nucleophilic substitutions, a feature explored in academic studies on "Si-Cl bond reactivity." Analytical techniques like FTIR spectroscopy and NMR are commonly used to verify its purity, addressing search trends like "how to analyze chlorosilanes."

Environmental considerations are increasingly prominent. Users often inquire about "biodegradable silane alternatives" or "eco-friendly surface treatments," though 1-chloroethyltrichlorosilane remains irreplaceable in high-performance applications. Innovations in closed-loop recycling of silicon-containing byproducts are gaining traction, aligning with circular economy principles.

In summary, 1-Chloroethyltrichlorosilane (CAS No. 7787-82-8) bridges fundamental chemistry and industrial innovation. Its multifaceted roles—from interfacial bonding to material science—ensure continued relevance, while evolving research addresses sustainability challenges. For professionals, understanding its structure-property relationships and application-specific protocols is essential to leverage its full potential.